![molecular formula C9H12N4O2 B181981 1-(5-Nitropyridin-2-yl)piperazine CAS No. 82205-58-1](/img/structure/B181981.png)
1-(5-Nitropyridin-2-yl)piperazine
Overview
Description
“1-(5-Nitropyridin-2-yl)piperazine” is a chemical compound with the molecular formula C9H12N4O2 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of “this compound” involves a two-stage process. In the first stage, trifluoroacetic acid is added to the compound in dichloromethane at 0 - 20℃ and stirred at room temperature for 16 hours. In the second stage, the crude product is dissolved in dichloromethane and made basic with the addition of 1 N aqueous NaOH and 3 N aqueous NaOH .Molecular Structure Analysis
The molecular structure of “this compound” consists of a six-membered ring containing two opposing nitrogen atoms .Physical And Chemical Properties Analysis
“this compound” is a solid powder at ambient temperature . It has a molecular weight of 208.22 . The compound is soluble in water .Scientific Research Applications
PET Tracers for Neuropsychiatric Disorders : N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, derived from 4-nitropyridin-2-yl precursors, show promise as PET radioligands. They are high affinity 5-HT1A receptor antagonists, useful for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).
Antibacterial and Biofilm Inhibitors : Bis(pyrazole-benzofuran) hybrids with a piperazine linker, including 1,4-bis[(2-(1H-pyrazolyl)benzofuran-5-yl)methyl]piperazines, demonstrate potent antibacterial efficacy and biofilm inhibition against various bacterial strains. These compounds also exhibit inhibitory activity against MurB enzyme, crucial in bacterial cell wall biosynthesis (Mekky & Sanad, 2020).
Anti-HIV Agents : 5-Substituted Piperazinyl-4-nitroimidazole Derivatives have been developed as potential non-nucleoside reverse transcriptase inhibitors for anti-HIV-1 and anti-HIV-2 activity (Al-Masoudi et al., 2007).
Antituberculosis Agents : Derivatives of 5-nitro-furan-2-carboxylic acid 4-(4-benzyl-piperazin-1-yl)-benzylamide, designed to improve bioavailability, have shown enhanced anti-tuberculosis activity with increased absorption and serum half-life (Tangallapally et al., 2006).
Anthelmintic Activity : Methyl-5-(4-substituted piperazin-1-yl)benzimidazole-2-carbamates, derived from piperazine, display anthelmintic activity against Trichinella spiralis infections (Sánchez-Alonso et al., 1989).
Anticancer Agents : Hybrid molecules originating from 6-(4-phenyl-piperazin-1-yl)pyridine-3-ylamine, synthesized using 1-(5-nitropyridin-2-yl)-4-phenylpiperazine, have shown potential anticancer activities against prostate cancer cells (Demirci & Demirbas, 2019).
Anti-Inflammatory Agents : 1-(4-Substituted)-2-(-4-(piperazine-1-yl) bis-thiazole-5-yl) 2-methyl-4-nitro-1h-imidazole-1-yl) ethanone derivatives have been synthesized and demonstrated in-vitro and in-vivo anti-inflammatory activities (Ahmed et al., 2017).
Antidepressants : Compounds derived from 2,3-dihydro-(1,4-benzodioxin-5-yl)piperazine and benzo[b]thiophene are being explored as dual antidepressant drugs, with activities at 5-HT(1A) receptors and serotonin transporters (Silanes et al., 2004).
Antileishmanial Agents : 5-(5-Nitrofuran-2-yl)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents have shown strong antileishmanial activity against Leishmania major (Tahghighi et al., 2011).
Antibacterial Agents : Piperazine derivatives such as 1-Benzhydryl-4-(5-nitro-2-furfurylideneamino) piperazine have demonstrated in vitro antibacterial activity against various bacterial strains (Yung et al., 1978).
Antitumor Agents : N1-(Coumarin-7-yl)amidrazones incorporating N-piperazines exhibited potent antitumor activity, particularly against MCF-7 and K562 cells (Mustafa et al., 2011).
Antidiabetic Agents : Piperazine derivatives, specifically 1,4-diisopropyl-2-(4',5'-dihydro-1'H-imidazol-2'-yl)piperazine, have shown potential as antidiabetic compounds in a rat model of type II diabetes (Le Bihan et al., 1999).
Antimicrobial Agents : Novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives have been synthesized and tested for their antimicrobial activities, showing effectiveness against bacterial and fungal strains (Rajkumar et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
1-(5-nitropyridin-2-yl)piperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4O2/c14-13(15)8-1-2-9(11-7-8)12-5-3-10-4-6-12/h1-2,7,10H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEPRCPIKTUGVHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50387878 | |
Record name | 1-(5-nitropyridin-2-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50387878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82205-58-1 | |
Record name | 4-(5-Nitropyridin-2-yl)piperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82205-58-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(5-nitropyridin-2-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50387878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(5-nitropyridin-2-yl)piperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.